5-Amino-4-chloro-2-cyclopentylphenyl methyl carbonate

• Molecular Formula: C13H16ClNO3
• Molecular Weight: 269.72 g/mol
• IUPAC Name: (5-amino-4-chloro-2-cyclopentylphenyl) methyl carbonate
• InChI: InChI=1S/C13H16ClNO3/c1-17-13(16)18-12-7-11(15)10(14)6-9(12)8-4-2-3-5-8/h6-8H,2-5,15H2,1H3
• InChI Key: QLMZSRIEPIHPDZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)OC1=CC(=C(C=C1C2CCCC2)Cl)N

Description

5-Amino-4-chloro-2-cyclopentylphenyl methyl carbonate is a useful research compound. Its molecular formula is C13H16ClNO3 and its molecular weight is 269.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-chloro-2-cyclopentyl-5-nitrophenyl methyl carbonate (870 mg, 2.90 mmol) and NiCl2 (376 mg, 2.90 mmol) in methanol (10 mL) at 0° C. was added NaBH4 (330 mg, 8.71 mmol) portion-wise. After 10 min the reaction was quenched with NaHCO3 and diluted with ethyl acetate. The reaction mixture was filtered through a pad of Celite and the layers were separated. The aqueous layer was re-extracted with ethyl acetate (3×100 mL) and the combined organic extracts dried over MgSO4. The solution was filtered and concentrated in vacuo to provide 5-amino-4-chloro-2-cyclopentylphenyl methyl carbonate which was used for the next step without further purification (400 mg, 51% yield). 1H NMR (400.0 MHz, DMSO-d6) δ 7.11 (s, 1H), 6.57 (d, J=11.4 Hz, 1H), 5.38 (s, 1H), 3.85-3.80 (m, 3H), 2.89-2.80 (m, 2H), 1.88-1.81 (m, 2H), 1.75-1.56 (m, 2H), 1.52 (s, 2H), 1.46-1.37 (m, 2H).